Cas no 1261754-03-3 (2-(2-Chloro-6-(difluoromethoxy)benzoyl)pyridine)

• Product Name: 2-(2-Chloro-6-(difluoromethoxy)benzoyl)pyridine
• CAS No: 1261754-03-3
• MF: C₁₃H₈ClF₂NO₂
• MW: 283.657929420471
• CID: 4988726
• Update Time: 2025-05-22

2-(2-Chloro-6-(difluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-6-(difluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H8ClF2NO2/c14-8-4-3-6-10(19-13(15)16)11(8)12(18)9-5-1-2-7-17-9/h1-7,13H
• InChI Key： AWULYIRLXJNYBA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C1C=CC=CN=1)=O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 317
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 2-(2-Chloro-6-(difluoromethoxy)benzoyl)pyridine

Comprehensive Overview of 2-(2-Chloro-6-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261754-03-3)

2-(2-Chloro-6-(difluoromethoxy)benzoyl)pyridine, with the CAS registry number 1261754-03-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring with a benzoyl moiety substituted by chloro and difluoromethoxy groups. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel herbicides and pharmaceutical agents.

The growing interest in 2-(2-Chloro-6-(difluoromethoxy)benzoyl)pyridine is driven by its potential applications in crop protection and drug discovery. Researchers are exploring its efficacy as a key building block for enzyme inhibitors and receptor modulators, aligning with the increasing demand for sustainable agricultural solutions and targeted therapies. The compound’s difluoromethoxy group, in particular, enhances its metabolic stability, a critical factor in agrochemical and pharmaceutical formulations.

In the context of green chemistry, 1261754-03-3 is being studied for its environmental impact and biodegradability. With the global shift toward eco-friendly pesticides, this compound’s potential to reduce ecological harm while maintaining high efficacy is a hot topic among scientists. Additionally, its role in precision farming aligns with modern agricultural trends, such as AI-driven crop management and sustainable pest control.

From a synthetic perspective, 2-(2-Chloro-6-(difluoromethoxy)benzoyl)pyridine is often synthesized via multistep organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. Its purity and yield are critical for downstream applications, prompting advancements in chromatographic purification and crystallization techniques. These processes are frequently discussed in patent literature and academic journals, reflecting the compound’s industrial relevance.

The compound’s structure-activity relationship (SAR) is another area of intense research. By modifying its chloro or difluoromethoxy substituents, scientists aim to optimize its biological activity. This approach is central to medicinal chemistry and agrochemical design, where small structural changes can significantly alter efficacy and selectivity. Such studies often leverage computational modeling and high-throughput screening to accelerate discovery.

In summary, 2-(2-Chloro-6-(difluoromethoxy)benzoyl)pyridine (CAS 1261754-03-3) represents a versatile and high-value chemical entity with broad applications in life sciences. Its integration into innovative agrochemicals and therapeutic candidates underscores its importance in addressing global challenges like food security and disease treatment. As research progresses, this compound is poised to play a pivotal role in shaping the future of sustainable chemistry and biotechnology.